Cas no 87401-50-1 (1H-Isoindole, octahydro-2,5-dimethyl-)

• Product Name: 1H-Isoindole, octahydro-2,5-dimethyl-
• CAS No: 87401-50-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 656707
• PubChem ID: 71412935
• Update Time: 2025-04-19

1H-Isoindole, octahydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, octahydro-2,5-dimethyl-
• 2,5-dimethyl-1,3,3a,4,5,6,7,7a-octahydroisoindole
• 87401-50-1
• SCHEMBL20031296
• 2,5-Dimethyloctahydro-1H-isoindole
• DTXSID40832468

• Inchi： 1S/C10H19N/c1-8-3-4-9-6-11(2)7-10(9)5-8/h8-10H,3-7H2,1-2H3
• InChI Key： IBOSKFPZXWJOHC-UHFFFAOYSA-N
• SMILES： N1(C)CC2CCC(C)CC2C1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles